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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for comparing the biological activities of

naturally sourced and synthetically produced Citronellyl tiglate. While direct comparative

studies are limited in published literature, this document outlines the standard methodologies

and key assays required to generate robust, comparable data, thereby enabling an objective

assessment of their respective therapeutic potentials.

Introduction to Citronellyl Tiglate
Citronellyl tiglate (C₁₅H₂₆O₂) is an ester that belongs to the class of monoterpenoids. It is

valued for its characteristic floral, rosy, and fruity aroma and is used in the fragrance industry.[1]

Beyond its olfactory properties, emerging evidence suggests that Citronellyl tiglate and

related compounds may possess a range of biological activities, including anti-inflammatory,

antioxidant, and antimicrobial effects.[2]

Natural Occurrence: Citronellyl tiglate is a constituent of various plant essential oils, most

notably from the Pelargonium genus (geranium).[1][3][4][5] In its natural form, it co-exists

with a complex mixture of other phytochemicals, such as citronellol, geraniol, and linalool.[3]

[6]

Chemical Synthesis: The primary industrial method for producing Citronellyl tiglate is

through the direct esterification of citronellol with tiglic acid (trans-2-methyl-2-butenoic acid).
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[1][7] This process allows for the production of a high-purity compound, often exceeding

95%.

The fundamental question for therapeutic development is whether the high-purity synthetic

compound exhibits the same or enhanced biological activity compared to the naturally derived

molecule, which may benefit from synergistic interactions with other co-occurring compounds in

the essential oil. This guide proposes a standardized approach to answer this question.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Citronellyl tiglate CAS#: 24717-85-9 [m.chemicalbook.com]

2. researchgate.net [researchgate.net]

3. Exploring the Sustainable Exploitation of Bioactive Compounds in Pelargonium sp.:
Beyond a Fragrant Plant - PMC [pmc.ncbi.nlm.nih.gov]

4. Recent studies on Pelargonium graveolens L’Hér.: a review on chemical composition and
biological activity [pharmacia.pensoft.net]

5. Citronellyl tiglate | C15H26O2 | CID 6386037 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. japsonline.com [japsonline.com]

7. Citronellyl tiglate (24717-85-9) for sale [vulcanchem.com]

To cite this document: BenchChem. [A Comparative Guide to the Biological Efficacy of
Synthetic vs. Natural Citronellyl Tiglate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584324#comparison-of-synthetic-vs-natural-
citronellyl-tiglate-in-biological-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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